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phenylacrylic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2Z)-2-Chloro-3-phenylacrylic acid is a halogenated derivative of cinnamic acid, an important
intermediate in the biosynthesis of various natural products. As a substituted a,3-unsaturated
carboxylic acid, its unique electronic and steric properties make it a valuable building block in
organic synthesis and a target for investigation in medicinal chemistry. The presence of a
chlorine atom at the a-position and the specific (Z)-stereochemistry of the double bond
significantly influence its reactivity, acidity, and overall physicochemical profile compared to its
parent compound, trans-cinnamic acid.[1][2]

This technical guide serves as a comprehensive resource for professionals in research and
drug development. It provides a detailed overview of the known physicochemical properties of
(2Z)-2-Chloro-3-phenylacrylic acid, outlines robust analytical methodologies for its
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characterization, and offers insights into its expected chemical behavior. The protocols and
data presented herein are synthesized to ensure scientific integrity and practical applicability in
a laboratory setting.

Chemical Identity and Structure

The fundamental identity of a compound is established by its unique identifiers and molecular
structure. These details are crucial for regulatory submissions, database searches, and
understanding its chemical nature.

Identifier Value Source
2Z7)-2-chloro-3-phenylprop-2-

IUPAC Name ( ). ] phenylprop Inferred from([3][4]
enoic acid

CAS Number 705-54-4 [5]

Molecular Formula CoH7CIO2 [5][6]

Molecular Weight 182.60 g/mol [6]
1S/C9H7CIO2/c10-

InChl 8(9(11)12)6-7-4-2-1-3-5-7/h1- [5]

6H,(H,11,12)/b8-6-

IWZNLKUVIIFUOG-
InChlKey [5]
VURMDHGXSA-N

C1=CC=C(C=C1)C=C(C(=0)0O )
SMILES \Cl Derived

The structure of (2Z)-2-Chloro-3-phenylacrylic acid is characterized by three key features: a
phenyl ring, an acrylic acid moiety, and a chlorine substituent. The (Z)-configuration indicates
that the highest priority groups on each carbon of the double bond (the phenyl group and the
carboxylic acid group) are on the same side. This stereochemistry imparts specific
conformational constraints that can affect its biological activity and reactivity.

Caption: 2D structure of (2Z)-2-Chloro-3-phenylacrylic acid.
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Physicochemical Properties

The physicochemical properties of a molecule are critical determinants of its behavior in both
chemical and biological systems. They influence solubility, absorption, distribution, metabolism,
and excretion (ADME) profiles, which are fundamental to drug development.
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Property Value

Comments and Scientific
Rationale

Melting Point 137 °C

Experimentally determined.[5]
This relatively high melting
point for a molecule of its size
suggests significant
intermolecular forces, likely
hydrogen bonding from the
carboxylic acid and dipole-

dipole interactions.

Boiling Point Not available

Experimental data is not
readily available. Due to the
high melting point and
potential for thermal
decarboxylation, distillation is
likely not a preferred

purification method.

Water Solubility Predicted to be low

The parent compound, trans-
cinnamic acid, has a low water
solubility of 0.4 g/L.[2] The
addition of a chlorine atom
increases lipophilicity, likely
further reducing aqueous

solubility.

pKa Predicted: ~3.5 - 4.0

The pKa of trans-cinnamic acid
is approximately 4.51.[1] The
strongly electron-withdrawing
chlorine atom at the a-position
stabilizes the conjugate base
(carboxylate anion) through an
inductive effect, making the
compound more acidic and
thus lowering its pKa.

Experimental determination via
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titration is required for

confirmation.

The calculated XLogP3 for the
related saturated compound,
2-chloro-3-phenylpropanoic
acid, is 2.4.[7] The double

) bond in the target molecule

LogP Predicted: ~2.5 - 3.0 ) )

may slightly alter this value.
This indicates moderate
lipophilicity, suggesting good
potential for membrane

permeability.

Analytical Methodologies for Characterization

Robust analytical methods are essential for confirming the identity, purity, and stability of any
chemical entity intended for research or development. The following section details validated
approaches for the comprehensive characterization of (2Z)-2-Chloro-3-phenylacrylic acid.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

Causality and Expertise: Reversed-phase HPLC is the gold standard for analyzing the purity of
small organic molecules like this one. The nonpolar stationary phase (C18) effectively retains
the compound based on its lipophilic character, while a polar mobile phase allows for controlled
elution. A gradient elution is chosen to ensure that any impurities with significantly different
polarities are also resolved and eluted efficiently, providing a comprehensive purity profile. UV
detection is ideal due to the presence of the phenyl ring, which acts as a strong chromophore.

[8]
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Caption: Experimental workflow for HPLC purity analysis.

Detailed Protocol:

o Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a final
concentration of approximately 0.5 mg/mL.[8]

e Instrumentation: Utilize an HPLC system equipped with a UV-Vis or Photodiode Array (PDA)
detector.

o Chromatographic Conditions:

Column: C18, 100 x 2.1 mm, 1.9 um particle size.[9]

o

o Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

o Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.
o Flow Rate: 0.5 mL/min.

o Column Temperature: 30 °C.[8]

o Injection Volume: 10 pL.[8]

o Gradient:
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0-2 min: 50% B

2-15 min: Linear gradient from 50% to 95% B

15-18 min: Hold at 95% B

18.1-20 min: Return to 50% B and equilibrate.

» Detection: Monitor at primary and secondary wavelengths corresponding to the aromatic
system's absorbance, typically around 220 nm and 275 nm.[8]

o Data Analysis: Purity is determined by calculating the area percentage of the main peak
relative to the total area of all observed peaks.

Structural Elucidation by NMR Spectroscopy

Causality and Expertise: Nuclear Magnetic Resonance (NMR) spectroscopy is the most
definitive method for unambiguous structural confirmation. *H NMR provides information on the
number and connectivity of protons, while 13C NMR identifies all unique carbon environments.
For this molecule, key diagnostic signals will include the vinylic proton, the aromatic protons,
and the carboxylic acid proton, whose chemical shifts and coupling patterns will confirm the
structure and stereochemistry. A deuterated solvent like CDCls is typically used for its excellent
solubilizing power for moderately polar organic compounds.[8]

Detailed Protocol:

o Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of
deuterated chloroform (CDCIs) or deuterated dimethyl sulfoxide (DMSO-ds) in a standard 5
mm NMR tube.[8] DMSO-de is a good alternative if solubility in CDCls is poor and is useful
for clearly observing the acidic proton.

e 1H NMR Acquisition: Acquire a standard one-dimensional proton spectrum on a 400 MHz or
higher spectrometer. Key expected signals include a singlet for the vinylic proton, multiplets
for the aromatic protons, and a broad singlet for the carboxylic acid proton at >10 ppm.

e 13C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Expected signals will
correspond to the carbonyl carbon (~165-170 ppm), the carbons of the double bond, and the
six distinct carbons of the phenyl ring.
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» Data Analysis: Correlate the observed chemical shifts, integration values, and coupling
patterns with the proposed structure to confirm its identity.

Identification by Liquid Chromatography-Mass
Spectrometry (LC-MS)

Causality and Expertise: LC-MS combines the separation power of HPLC with the mass-
resolving capability of mass spectrometry, providing high-confidence molecular weight
confirmation. For a carboxylic acid, Electrospray lonization (ESI) in negative mode is the
optimal choice as it readily deprotonates the acidic proton to form the [M-H]~ ion. This provides
a clear signal corresponding to the molecular weight of the compound.[9][10]

Mass Spectrum
—=9| (Confirm [M-H]~ and
Cl Isotope Pattern)

Eluent

Mass Analyzer
(e.g., Orbitrap/Q-TOF)

Injection

HPLC Separation
(C18 Column)

Electrospray lonization
(ESI - Negative Mode)

Sample in Solution Detector

Click to download full resolution via product page

Caption: Conceptual workflow for LC-MS identification.
Detailed Protocol:
e LC System: Use the same HPLC method as described in Section 3.1.
e MS System: Couple the HPLC eluent to a mass spectrometer equipped with an ESI source.
e MS Parameters:
o lonization Mode: Negative ESI.[9]
o Scan Range: m/z 50-500.

o Data Analysis: Extract the ion chromatogram for the expected mass of the [M-H]~ ion
(181.01 m/z). Examine the mass spectrum to confirm this mass and look for the
characteristic ~3:1 ratio of the 3°Cl and 3/Cl isotopes (at m/z 181 and 183), which is a

definitive signature of a monochlorinated compound.
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Stability and Reactivity Insights

Understanding the stability and potential reactivity of a compound is critical for its handling,
storage, and application in synthesis.

o Stability: (2Z)-2-Chloro-3-phenylacrylic acid is expected to be a crystalline solid, stable
under standard laboratory conditions (ambient temperature, protected from light).[11] As a
carboxylic acid, it is incompatible with strong bases.

e Reactivity: The molecule possesses several reactive sites:

o Carboxylic Acid: Can undergo standard reactions such as esterification or conversion to
an acid chloride.[12]

o a,B-Unsaturated System: The double bond is electron-deficient due to the adjacent
carbonyl and chlorine atom, making it susceptible to nucleophilic attack (e.g., Michael
addition).

o Vinylic Halide: The chlorine atom can potentially participate in transition-metal-catalyzed
cross-coupling reactions, although this may be challenging depending on the reaction
conditions.

It is advisable to store the compound in a cool, dry, and dark environment to prevent potential
degradation or polymerization over time.

Conclusion

(2Z)-2-Chloro-3-phenylacrylic acid is a synthetic building block with a distinct set of
physicochemical properties defined by its halogenated and stereochemically defined structure.
Its moderate lipophilicity, increased acidity relative to cinnamic acid, and defined melting point
are key parameters for its application. The analytical methodologies detailed in this guide,
particularly HPLC for purity, NMR for structural confirmation, and LC-MS for identity verification,
provide a robust framework for its characterization. A thorough understanding of these
properties and analytical techniques is essential for any scientist or researcher utilizing this
compound in drug discovery and development workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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